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Compound of Interest

Compound Name: Tyk2-IN-16

cat. No.: B12377084

Tyk2-IN-16: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tyk2-IN-16 is a potent and selective inhibitor of Tyrosine Kinase 2 (TYK2), a member of the
Janus kinase (JAK) family. TYK2 plays a crucial role in the signaling pathways of several key
cytokines implicated in autoimmune and inflammatory diseases, including interleukin-12 (IL-
12), interleukin-23 (IL-23), and Type | interferons (IFNs). By targeting the pseudokinase (JH2)
domain of TYK2, Tyk2-IN-16 offers a mechanism for allosteric inhibition, which can lead to
greater selectivity over other JAK family members (JAK1, JAK2, and JAK3). This high
selectivity is a key interest in drug development to minimize off-target effects. This document
provides a technical guide to the properties, mechanisms, and experimental evaluation of
Tyk2-IN-16.

Physicochemical Properties

Property Value Reference
CAS Number 3010874-30-0 [11[2]
Molecular Formula C20H20F2NsO [2]
Molecular Weight 426.42 g/mol [2]

Biological Activity
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Tyk2-IN-16 is a highly potent inhibitor of the TYK2 pseudokinase (JH2) domain. Its inhibitory
activity has been demonstrated in both biochemical and cellular assays.

Assay ICso0 Cell Line Reference

TYK2-JH2 Domain

<10 nM - 1][2
Binding [Hi2]

pSTAT4 Inhibition < 10 nM NK-92 [112]

Signaling Pathways

TYK2 is a critical component of the JAK-STAT signaling pathway for several cytokines.
Inhibition of TYK2 by Tyk2-IN-16 disrupts these signaling cascades. The diagram below
illustrates the central role of TYK2 in mediating signals from IL-12, IL-23, and Type | IFNs.
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TYK2-Mediated Cytokine Signaling Pathways
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Workflow for TYK2 Inhibitor Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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